Cas no 147106-97-6 (rac-(3aR,7aS)-octahydro-1H-isoindol-4-one)

Technical Introduction: rac-(3aR,7aS)-octahydro-1H-isoindol-4-one is a bicyclic lactam compound featuring a fused isoindole scaffold with a ketone functionality at the 4-position. Its rigid, saturated structure enhances stereochemical stability, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The rac-(3aR,7aS) configuration provides versatility in chiral resolution or derivatization for asymmetric synthesis. This compound’s constrained ring system is advantageous for designing bioactive molecules, particularly in CNS-targeted or peptidomimetic drug discovery. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Suitable for further functionalization, it serves as a key building block in heterocyclic chemistry and medicinal chemistry programs.

rac-(3aR,7aS)-octahydro-1H-isoindol-4-one structure

147106-97-6 structure

Product Name:rac-(3aR,7aS)-octahydro-1H-isoindol-4-one

CAS No:147106-97-6

MF:C₈H₁₃NO

MW:139.194922208786

CID:3769568

PubChem ID:55301354

Update Time:2025-06-09

rac-(3aR,7aS)-octahydro-1H-isoindol-4-one Chemical and Physical Properties

Names and Identifiers

- 4H-Isoindol-4-one, octahydro-, cis-(±)-
- rac-(3aR,7aS)-octahydro-1H-isoindol-4-one
- OCTAHYDROISOINDOL-4-ONE
- octahydro-1H-isoindol-4-one
- DB-266588
- SB31613
- CS-0368207
- Hexahydro-1H-isoindol-4(2H)-one
- octahydro-4H-isoindol-4-one
- cis-1,2,3,3a,5,6,7,7a-octahydroisoindol-4-one
- 119015-44-0
- OCTAHYDRO-ISOINDOL-4-ONE
- SCHEMBL1906035
- 147106-97-6
- perhydroisoindol-4-one
- 1,2,3,3a,5,6,7,7a-octahydroisoindol-4-one
- Inchi： 1S/C8H13NO/c10-8-3-1-2-6-4-9-5-7(6)8/h6-7,9H,1-5H2
- InChI Key： BGXMXYKDFFAEKA-UHFFFAOYSA-N
- SMILES： O=C1CCCC2CNCC21

Computed Properties

Exact Mass: 139.099714038Da
Monoisotopic Mass: 139.099714038Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 29.1Å²

rac-(3aR,7aS)-octahydro-1H-isoindol-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28270580-0.05g	rac-(3aR,7aS)-octahydro-1H-isoindol-4-one	147106-97-6	95.0%	0.05g	$780.0	2025-03-19
Enamine	EN300-28270580-0.1g	rac-(3aR,7aS)-octahydro-1H-isoindol-4-one	147106-97-6	95.0%	0.1g	$817.0	2025-03-19
Enamine	EN300-28270580-0.25g	rac-(3aR,7aS)-octahydro-1H-isoindol-4-one	147106-97-6	95.0%	0.25g	$855.0	2025-03-19
Enamine	EN300-28270580-0.5g	rac-(3aR,7aS)-octahydro-1H-isoindol-4-one	147106-97-6	95.0%	0.5g	$891.0	2025-03-19
Enamine	EN300-28270580-1.0g	rac-(3aR,7aS)-octahydro-1H-isoindol-4-one	147106-97-6	95.0%	1.0g	$928.0	2025-03-19
Enamine	EN300-28270580-2.5g	rac-(3aR,7aS)-octahydro-1H-isoindol-4-one	147106-97-6	95.0%	2.5g	$1819.0	2025-03-19
Enamine	EN300-28270580-5.0g	rac-(3aR,7aS)-octahydro-1H-isoindol-4-one	147106-97-6	95.0%	5.0g	$2692.0	2025-03-19
Enamine	EN300-28270580-10.0g	rac-(3aR,7aS)-octahydro-1H-isoindol-4-one	147106-97-6	95.0%	10.0g	$3992.0	2025-03-19
Enamine	EN300-28270580-1g	rac-(3aR,7aS)-octahydro-1H-isoindol-4-one	147106-97-6		1g	$928.0	2023-09-09
Enamine	EN300-28270580-5g	rac-(3aR,7aS)-octahydro-1H-isoindol-4-one	147106-97-6		5g	$2692.0	2023-09-09